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Compound of Interest

Compound Name: 4'-O-Methylpyridoxine

Cat. No.: B075682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the sensitivity to 4'-O-Methylpyridoxine
(MPN), a neurotoxic compound found in Ginkgo biloba seeds, across various species.

Understanding these differences is crucial for toxicological assessments, preclinical studies,

and the development of potential therapeutic interventions. This document summarizes key

quantitative data, details experimental methodologies, and visualizes the underlying

toxicological pathways.

Executive Summary
4'-O-Methylpyridoxine exerts its toxic effects by interfering with vitamin B6 metabolism, a

mechanism that is conserved across different species. However, the sensitivity to this

compound varies significantly among humans, rats, mice, and guinea pigs. This guide

synthesizes available data to highlight these species-specific differences in toxicity, providing a

valuable resource for researchers in toxicology and pharmacology.

Mechanism of Action: Interference with Vitamin B6
Metabolism
The primary mechanism of 4'-O-Methylpyridoxine toxicity involves the inhibition of pyridoxal

kinase, a key enzyme in the vitamin B6 salvage pathway. This inhibition leads to a deficiency in
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the active form of vitamin B6, pyridoxal-5'-phosphate (PLP), which is a critical cofactor for

numerous enzymatic reactions in the brain.

One of the most significantly affected pathways is the synthesis of the inhibitory

neurotransmitter γ-aminobutyric acid (GABA) from glutamate, a reaction catalyzed by the PLP-

dependent enzyme glutamate decarboxylase (GAD). The resulting decrease in GABAergic

neurotransmission leads to a neuronal excitation/inhibition imbalance, manifesting as seizures

and other neurological symptoms.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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